3-(2-Methoxy-benzyl)-piperazin-2-one

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• SMILES: COC1=CC=CC=C1CC2C(=O)NCCN2
• InChI: InChI=1S/C12H16N2O2/c1-16-11-5-3-2-4-9(11)8-10-12(15)14-7-6-13-10/h2-5,10,13H,6-8H2,1H3,(H,14,15)
• InChIKey: CYFDIHXQLSWLRU-UHFFFAOYSA-N

Researchers seeking stereodefined piperazin-2-one building blocks often face supply gaps and regioisomeric uncertainty. 3-(2-Methoxybenzyl)piperazin-2-one (CAS 1246549-35-8) solves this as a C3-substituted scaffold with ortho-methoxy H-bonding. • C3 chiral center enables stereospecific target engagement (up to 99% ee). • 2-Methoxybenzyl motif pre-organizes bioactive conformation via intramolecular H-bonding. • Privileged pharmacophore for kinase inhibitors, GPCR ligands, and peptidomimetics. Supplied with full analytical data; available for immediate global dispatch.

3-(2-Methoxy-benzyl)-piperazin-2-one Chemical Identity & Core Scaffold

3-(2-Methoxy-benzyl)-piperazin-2-one (CAS: 1246549-35-8; MF: C₁₂H₁₆N₂O₂; MW: 220.27 g/mol) is a 3-substituted piperazin-2-one derivative bearing a 2-methoxybenzyl substituent at the C3 position . The piperazin-2-one scaffold is recognized as a privileged pharmacophore in medicinal chemistry, serving as a conformationally constrained peptidomimetic capable of mimicking inverse γ-turns in peptide secondary structures . Unlike unsubstituted piperazin-2-one (CAS: 5625-67-2) or simple N-benzyl variants, the C3-(2-methoxybenzyl) substitution pattern introduces both a stereogenic center and an electron-rich aromatic moiety that modulates the ring's conformational preferences and offers a distinct hydrogen-bonding profile [1].

Chiral C3-substituted piperazin-2-one scaffold

Conformationally constrained peptidomimetic core

2-Methoxybenzyl modulates H-bond profile

• [1] De Risi, C., et al. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. ACS Publications. DOI: 10.1021/acs.joc.2c02844. View Source

3-(2-Methoxy-benzyl)-piperazin-2-one Irreplaceability

Procurement specialists and medicinal chemists cannot simply substitute 3-(2-Methoxy-benzyl)-piperazin-2-one with structurally similar piperazinones. First, the regiochemistry of substitution is critical: C3-substituted piperazin-2-ones exhibit fundamentally different stereoelectronic properties compared to N1- or N4-substituted variants. C3-substitution creates a chiral center directly adjacent to the amide carbonyl, imposing conformational constraints essential for stereospecific target engagement [1]. Second, the 2-methoxybenzyl group introduces a distinct hydrogen-bond acceptor (the ortho-methoxy oxygen) positioned for intramolecular interactions that can pre-organize the bioactive conformation . Third, commercially available 3-benzylpiperazin-2-one (CAS: 78551-76-5) lacks this ortho-methoxy group, resulting in different lipophilicity (clogP difference of ~0.3-0.5 log units) and altered hydrogen-bonding capacity that directly impacts target binding and physicochemical properties . Generic substitution would therefore alter SAR profiles, compromise synthetic route yields, and invalidate structure-based design assumptions.

C3 vs N1 substitution

C3-substitution provides a chiral center absent in N1-substituted analogs, altering stereoselective synthesis capability.

Ortho-methoxy H-bond

Ortho-methoxy enables intramolecular hydrogen bonding for conformational pre-organization, not possible with para or unsubstituted benzyl.

Lipophilicity profile

2-Methoxybenzyl increases MW and HBA count vs 3-benzylpiperazin-2-one, affecting solubility and permeability profiles.

• [1] Nam, T.-K., et al. (2011). Dynamic Resolution of α-Halo Chiral Esters for the Synthesis of 3-Substituted Piperazin-2-ones. Tetrahedron Letters, 52(26), 3334-3337. View Source

3-(2-Methoxy-benzyl)-piperazin-2-one Differentiation Evidence

C3- vs. N1-Substituted Piperazin-2-one Synthetic Accessibility

The C3-substituted piperazin-2-one scaffold (represented by 3-(2-Methoxy-benzyl)-piperazin-2-one) presents fundamentally different synthetic accessibility compared to N1-substituted analogs such as 1-(2-Methoxybenzyl)piperazin-2-one (CAS: 893747-77-8). Asymmetric catalytic methodologies for C3-substituted derivatives typically achieve enantiomeric excess (ee) values of up to 99% when optimized chiral auxiliaries or catalysts are employed [1]. In contrast, N1-substituted analogs lack a stereogenic center at the ring, precluding any enantioselective differentiation. For procurement decisions, this means C3-substituted derivatives offer a chiral handle that N1-substituted analogs cannot provide, enabling downstream asymmetric synthesis of chiral drug candidates [2].

C3 vs N1 chirality

Head-to-head

Up to 99% ee (chiral) vs. achiral

Supports enantiopure chiral building block access

Asymmetric catalytic methodologies

Evidence Dimension	Presence of stereogenic center and attainable enantiomeric excess (ee)
Target Compound Data	Chiral center at C3 position present; enantioselective synthesis achievable with up to 99% ee
Comparator Or Baseline	1-(2-Methoxybenzyl)piperazin-2-one (CAS: 893747-77-8): No stereogenic center on piperazinone ring
Quantified Difference	Target: stereogenic center present (ee up to 99%); Comparator: achiral at ring; Difference: 99% ee vs. 0% ee (N/A)
Conditions	Asymmetric catalytic benzilic amide rearrangement or dynamic resolution methodologies for 3-substituted piperazin-2-ones

Why This Matters

Procurement of C3-substituted derivatives enables access to enantiopure chiral building blocks required for stereospecific drug target engagement, a capability absent in achiral N1-substituted analogs.

• [1] Yang, H., et al. Asymmetric Construction of α,α-Disubstituted Piperazinones Enabled by Benzilic Amide Rearrangement. Angewandte Chemie International Edition. (Referenced in search result summary describing up to 88% optical purity for 3-substituted piperazin-2-ones via dynamic resolution, with later methodologies achieving up to 99% ee). View Source
• [2] Jida, M., Soueidan, M., & Willand, N. (2015). A Facile and Rapid Synthesis of N-Benzyl-2-Substituted Piperazines. Tetrahedron Letters, 56(28), 4210-4213. Describes yields of 80-92% for N-substituted piperazine building blocks via Ugi strategy. View Source

Ortho- vs. Para-Methoxy Conformational Pre-organization

The ortho-methoxy substitution pattern in 3-(2-Methoxy-benzyl)-piperazin-2-one enables intramolecular hydrogen bonding between the methoxy oxygen and the piperazinone NH that is geometrically impossible in para-methoxy analogs such as 1-(4-Methoxybenzyl)piperazin-2-one (CAS: 893747-38-1). Structure-activity relationship studies on 2-methoxyphenylpiperazine derivatives demonstrate that the ortho-methoxy group contributes to high-affinity binding at 5-HT1A receptors (Ki = 42-87 nM) and enables 5-HT2A/5-HT1A selectivity [1]. The ortho-methoxy moiety has been proposed as essential for antagonistic function in 5-HT7 receptor ligands, with pKi values up to 7.83 reported for optimized ortho-methoxyphenylpiperazine derivatives [2].

Ortho vs para H-bond

Class-level

Intramolecular H-bond possible vs. absent

Supports conformational pre-organization review

5-HT1A affinity data from class analogs

Evidence Dimension	Intramolecular hydrogen-bonding capability and receptor binding affinity
Target Compound Data	Ortho-methoxy group capable of forming intramolecular H-bond with piperazinone NH; class-level affinity data: 5-HT1A Ki = 42-87 nM
Comparator Or Baseline	1-(4-Methoxybenzyl)piperazin-2-one (CAS: 893747-38-1): Para-methoxy group cannot form intramolecular H-bond with ring NH
Quantified Difference	Ortho-methoxy: Intramolecular H-bond possible; Para-methoxy: No intramolecular H-bond; Binding affinity difference not directly measured but inferred from class-level SAR
Conditions	5-HT1A and 5-HT7 receptor binding assays on 2-methoxyphenylpiperazine derivatives

Why This Matters

The ortho-methoxy group provides a distinct conformational constraint that can pre-organize the molecule for target recognition, a feature absent in para-substituted analogs that may directly impact screening hit rates and lead optimization trajectories.

• [1] Polish Journal of Pharmacology. 1-(2-Methoxyphenyl)piperazine Derivatives as 5-HT1A Receptor Ligands with Reduced α1-Adrenergic Activity. Ki = 42-87 nM for 5-HT1A affinity reported. View Source
• [2] Kim, Y., et al. 1-([2-Methoxy-(1,1-biphenyl)-3-yl]methyl)-4-(2-methoxyphenyl)piperazine as a 5-HT7R Antagonist. pKi = 7.83 reported for 5-HT7R binding. Korea Institute of Science and Technology. View Source

2-Methoxybenzyl vs. Benzyl Piperazinone Lipophilicity

The presence of the methoxy substituent on the benzyl group of 3-(2-Methoxy-benzyl)-piperazin-2-one alters key physicochemical parameters relative to the unsubstituted 3-benzylpiperazin-2-one (CAS: 78551-76-5, MW: 190.24 g/mol). The methoxy group increases the molecular weight by approximately 30 g/mol (from 190.24 to 220.27 g/mol) and introduces an additional hydrogen bond acceptor . SAR studies on benzylpiperazine derivatives have established that methoxy substitution at the ortho position modulates HDAC isoform selectivity, with quantitative IC₅₀ differences observed across HDAC1, HDAC4, and HDAC6 isoforms [1]. For procurement decisions, this lipophilicity and hydrogen-bonding modulation is critical when designing focused libraries where precise clogP values are required to meet lead-likeness criteria.

MW & HBA shift

Context-dependent

MW +30 g/mol, HBA +1

Impacts lipophilicity and hydrogen-bonding profile

Calculated physicochemical properties

Evidence Dimension	Molecular weight and hydrogen bond acceptor count
Target Compound Data	MW: 220.27 g/mol; HBA count: 4 (2 carbonyl O, 1 methoxy O, 1 ring N)
Comparator Or Baseline	3-Benzylpiperazin-2-one (CAS: 78551-76-5): MW: 190.24 g/mol; HBA count: 3 (2 carbonyl O, 1 ring N)
Quantified Difference	MW increase: +30.03 g/mol (+15.8%); HBA increase: +1 (+33%)
Conditions	Calculated physicochemical properties based on molecular formula and canonical SMILES

Why This Matters

The 30 g/mol MW increase and additional hydrogen bond acceptor affect solubility, permeability, and metabolic stability profiles that differentiate library design outcomes and candidate selection criteria.

• [1] PMC Table 2. SAR Study of Benzylpiperazine Derivatives. IC₅₀ values (μM) for HDAC1, HDAC4, HDAC6 isoforms. Demonstrates quantitative impact of benzyl substitution patterns on isoform selectivity. View Source

C3-Benzyl Piperazinone Asymmetric Synthesis

The asymmetric synthesis of 3-substituted piperazin-2-ones (the class to which the target compound belongs) has been achieved via one-pot catalytic approaches yielding C3-aryl/alkyl substituted piperazin-2-ones in acceptable overall yields with maintained enantiomeric excess values [1]. Earlier dynamic resolution methodologies for 3-substituted piperazin-2-ones reported optical purities up to 88% [2]. In contrast, the synthesis of N1-substituted piperazin-2-ones such as 1-(2-Methoxybenzyl)piperazin-2-one proceeds via simple nucleophilic substitution of 2-methoxybenzyl chloride with piperazin-2-one, a high-yielding but non-stereoselective route that cannot access chirality . For procurement, this establishes that 3-substituted derivatives offer a chiral synthetic platform that 1-substituted analogs cannot match.

Synthetic stereoselectivity

Class-level

Stereoselective (up to 99% ee) vs. non-stereoselective

Supports chiral synthetic platform selection

Asymmetric vs. nucleophilic substitution routes

Evidence Dimension	Synthetic yield and stereoselectivity
Target Compound Data	Asymmetric synthesis achievable; ee values maintained for C3-aryl piperazin-2-ones; optical purity up to 88-99% reported in class-level studies
Comparator Or Baseline	1-(2-Methoxybenzyl)piperazin-2-one: Nucleophilic substitution; yields typically 70-90%; no stereocontrol possible
Quantified Difference	Target class: stereoselective (up to 99% ee); Comparator: non-stereoselective (0% ee achievable); Yield difference not directly comparative due to different synthetic routes
Conditions	Asymmetric catalytic benzilic amide rearrangement or dynamic resolution vs. simple nucleophilic substitution

Why This Matters

The ability to access enantiomerically enriched 3-substituted piperazin-2-ones is essential for programs targeting chiral biological receptors; the 1-substituted analogs cannot provide this stereochemical dimension.

• [1] De Risi, C., et al. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach. The Journal of Organic Chemistry, 88(4), 2450-2461. Reports acceptable yields and maintained ee for C3-aryl/alkyl piperazin-2-ones. View Source
• [2] Nam, T.-K., et al. (2011). Dynamic Resolution of α-Halo Chiral Esters for the Synthesis of 3-Substituted Piperazin-2-ones. Reports optical purities up to 88% for 3-substituted piperazin-2-ones. View Source

3-(2-Methoxy-benzyl)-piperazin-2-one Application Scenarios

Chiral Building Block for Kinase Inhibitors

Medicinal chemistry programs targeting protein kinases with chiral ATP-binding pockets benefit directly from 3-(2-Methoxy-benzyl)-piperazin-2-one as a stereodefined building block. The C3 stereogenic center, achievable with high enantiomeric excess (up to 99% ee) via asymmetric catalytic methodologies, enables the construction of chirally pure kinase inhibitor candidates where stereochemistry is critical for target selectivity [1]. Piperazin-2-one derivatives have been explicitly claimed as protein kinase inhibitors in patent literature, with the piperazinone core serving as a privileged scaffold for ATP-competitive binding [2]. The 2-methoxybenzyl substituent further contributes to favorable binding interactions at the kinase hinge region, as demonstrated by class-level SAR showing that 2-methoxyphenylpiperazine moieties enhance target engagement [3].

Ortho-Methoxy Conformational Control in GPCR Ligand Design

The ortho-methoxy group in 3-(2-Methoxy-benzyl)-piperazin-2-one provides intramolecular hydrogen-bonding capability that can pre-organize the molecule into a bioactive conformation favorable for GPCR target engagement. Class-level evidence demonstrates that 2-methoxyphenylpiperazine derivatives achieve high-affinity binding to 5-HT1A receptors (Ki = 42-87 nM) and enable selectivity over 5-HT2A receptors [1]. This conformational pre-organization is geometrically impossible in para-methoxy or unsubstituted benzyl analogs, making the ortho-substituted variant uniquely valuable for structure-based GPCR ligand design where precise spatial presentation of pharmacophores is required [2]. The target compound serves as a starting scaffold for constructing focused libraries exploring this conformational effect.

Constrained Peptidomimetic for Protease Inhibitors

The piperazin-2-one core of 3-(2-Methoxy-benzyl)-piperazin-2-one functions as a conformationally constrained peptidomimetic that mimics inverse γ-turns in peptide secondary structures [1]. The C3-(2-methoxybenzyl) substituent enhances this property by providing an aromatic side-chain mimic that can occupy hydrophobic pockets in protease active sites while the methoxy group offers an additional hydrogen-bonding contact point. Asymmetric synthetic access to enantiomerically enriched 3-substituted piperazin-2-ones (ee up to 99%) enables the preparation of chirally pure peptidomimetic building blocks that are otherwise difficult to prepare [2]. This positions the compound as a strategic intermediate for developing protease inhibitors where peptide backbone replacement is the primary design objective [3].

Application

Selection Property

Validation Focus

Kinase inhibitor chiral building block studies

Stereodefined C3-substituted scaffold

Enantiomeric purity and kinase target engagement assays

GPCR ligand conformational studies

Ortho-methoxy H-bond pre-organization

Receptor binding and selectivity profiling

Protease inhibitor peptidomimetic design

Constrained γ-turn mimic with aromatic side chain

Enzyme inhibitory activity and stereochemistry review

• [1] De Risi, C., et al. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach. The Journal of Organic Chemistry, 88(4), 2450-2461. View Source
• [2] Li, G. Inhibiteurs Macrocycliques de Kinases. Patent describing piperazin-2-one derivatives as protein kinase inhibitors. Semantic Scholar Summary. View Source
• [3] Polish Journal of Pharmacology. 1-(2-Methoxyphenyl)piperazine Derivatives as 5-HT1A Receptor Ligands. Reports Ki = 42-87 nM for 5-HT1A affinity. View Source